![molecular formula C18H16F2N4O B2469356 2-(2,4-difluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)acetamide CAS No. 2034406-17-0](/img/structure/B2469356.png)
2-(2,4-difluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-difluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)acetamide, also known as DFTZ, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Synthesis of Novel Molecules
Research efforts involve synthesizing new chemical entities with potential biological activities. For example, derivatives of 1,2,4-triazole have been studied for their cholinesterase inhibition, suggesting a route for developing compounds that could address neurodegenerative diseases (Riaz et al., 2020). Similarly, compounds containing the difluoroacetamide moiety have been explored for their potential as anticancer drugs, indicating the importance of fluorinated compounds in medicinal chemistry (Sharma et al., 2018).
Radioligands for Imaging
The development of radioligands, such as [18F]DPA-714, for positron emission tomography (PET) imaging of the translocator protein (18 kDa) illustrates the application of fluorinated acetamide derivatives in creating diagnostic tools for neuroinflammation and neurodegenerative diseases (Dollé et al., 2008). This underscores the potential of using complex acetamides in developing imaging agents that could help in diagnosing and studying various health conditions.
Anticancer, Anti-inflammatory, and Analgesic Activities
Compounds with the phenoxy acetamide structure have been evaluated for their anticancer, anti-inflammatory, and analgesic properties, highlighting the versatility of acetamide derivatives in therapeutic development. For instance, a study on 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives showed promising results in terms of anticancer and anti-inflammatory activity, pointing towards the therapeutic potential of such compounds (Rani et al., 2014).
properties
IUPAC Name |
2-(2,4-difluorophenyl)-N-[1-phenyl-2-(triazol-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F2N4O/c19-15-7-6-14(16(20)11-15)10-18(25)23-17(12-24-21-8-9-22-24)13-4-2-1-3-5-13/h1-9,11,17H,10,12H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APPSJJDBYYWVOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CN2N=CC=N2)NC(=O)CC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-difluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.